(3S,4S)-1-benzyl-4-cyclohexylpyrrolidine-3-carboxylic acid

• IUPAC Name: (3S,4S)-1-benzyl-4-cyclohexylpyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C18H25NO2/c20-18(21)17-13-19(11-14-7-3-1-4-8-14)12-16(17)15-9-5-2-6-10-15/h1,3-4,7-8,15-17H,2,5-6,9-13H2,(H,20,21)/t16-,17+/m0/s1
• InChI Key: USKGKXAHORNYCA-DLBZAZTESA-N
• Canonical SMILES: C1CCC(CC1)C2CN(CC2C(=O)O)CC3=CC=CC=C3
• Isomeric SMILES: C1CCC(CC1)[C@@H]2CN(C[C@H]2C(=O)O)CC3=CC=CC=C3
• Molecular Formula: C18H25NO2
• Molecular Weight: 287.4 g/mol
• CAS No.: 2044706-19-4

Description

(3S,4S)-1-benzyl-4-cyclohexylpyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C18H25NO2 and its molecular weight is 287.403. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques

• A practical and efficient synthesis method for a structurally similar compound, (3R,4S)-1-benzyl-4-phenylpyrrolidine-3-carboxylic acid, was established utilizing a stereospecific and regioselective chlorination of in situ generated aziridinium ion, followed by nitrile anion cyclization. This methodology achieved an 84% overall yield from (R)-styrene oxide, demonstrating the potential for high-efficiency synthesis routes for related compounds (Ohigashi, Kikuchi, & Goto, 2010).

Catalytic Activities

• The copper(ii) metal-organic framework (MOF) synthesized from a flexible bifunctionalised terpyridine species showed good catalytic activity and selectivity towards the hydrocarboxylation of cyclohexane to cyclohexanecarboxylic acid in water/ionic liquid medium. This indicates the potential of using similar carboxylic acid derivatives in catalytic systems for efficient chemical transformations (Paul, Ribeiro, Karmakar, Guedes da Silva, & Pombeiro, 2016).

Structural Characterization

• The study of cocrystals of 1,3,5-Cyclohexanetricarboxylic Acid with 4,4‘-Bipyridine Homologues provides insights into acid···pyridine hydrogen bonding, which could be relevant for understanding the interactions and potential applications of similar carboxylic acid derivatives in material sciences and drug design (Bhogala & Nangia, 2003).

Additional Insights

• Studies on the mechanism of amide formation by carbodiimide in aqueous media offer critical insights into the bioconjugation processes involving carboxylic acids, which can inform the development of bioconjugate materials and drug delivery systems involving similar compounds (Nakajima & Ikada, 1995).